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Compound of Interest

Compound Name:
D-Glucurono-6,3-lactone

acetonide

Cat. No.: B014291 Get Quote

Application Notes and Protocols: D-Glucurono-
6,3-lactone acetonide
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and optimal storage of D-
Glucurono-6,3-lactone acetonide (CAS No: 20513-98-8), a key intermediate in organic

synthesis. Adherence to these guidelines is crucial for ensuring personnel safety, maintaining

compound integrity, and achieving reproducible experimental outcomes.

Compound Information
Property Value Source

Molecular Formula C₉H₁₂O₆ [1]

Molecular Weight 216.19 g/mol [1]

Appearance White crystalline solid [2]

Melting Point 119-121 °C [3]

Solubility
Slightly soluble in Chloroform

and Water
[3]
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Safety & Handling Protocols
While D-Glucurono-6,3-lactone acetonide is not classified as a hazardous substance under

OSHA 2012 Hazard Communication Standard, it is imperative to follow standard laboratory

safety practices to minimize any potential risks.[4] Some sources indicate it may cause skin,

eye, and respiratory irritation.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Specification Rationale

Eye Protection
Chemical safety goggles or

glasses
[4]

Hand Protection
Nitrile or other appropriate

chemical-resistant gloves
[4]

Body Protection Standard laboratory coat [4]

Respiratory

Not required under normal use

with adequate ventilation. Use

a NIOSH-approved respirator if

dust is generated.

[4]

Engineering Controls
Control Specification

Ventilation

Work in a well-ventilated area. A chemical fume

hood is recommended for procedures that may

generate dust.

Handling Procedure
Preparation: Ensure the work area is clean and uncluttered. Have all necessary equipment

and reagents readily available.

Dispensing:
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Minimize the creation of dust when weighing or transferring the solid material.

Use a spatula or other appropriate tool to handle the compound.

Avoid direct contact with skin and eyes.[4]

Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling the compound.

Properly dispose of any contaminated materials according to institutional guidelines.

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation occurs, get

medical advice/attention.[2]

Inhalation
Move the person to fresh air. If symptoms occur,

get medical attention.[2]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Seek medical attention if you

feel unwell.[2]

Storage Protocols
Proper storage is critical for maintaining the stability and shelf-life of D-Glucurono-6,3-lactone
acetonide.

Storage Conditions
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Parameter Recommended Condition Rationale

Temperature -20°C Freezer [3][6]

Atmosphere
Store in a tightly sealed

container.

Prevents moisture absorption

and contamination.

Light Protect from light.

While not explicitly stated, it is

good practice for complex

organic molecules.

Incompatible Materials
To prevent degradation or hazardous reactions, store D-Glucurono-6,3-lactone acetonide
away from the following:

Strong oxidizing agents[4]

Strong acids[4]

Strong bases[4]

The compound is considered stable under normal, recommended storage conditions.[4][7]

Experimental Workflow & Logic Diagrams
The following diagrams illustrate the key decision-making and operational workflows for

handling and storing D-Glucurono-6,3-lactone acetonide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.lookchem.com/casno20513-98-8.html
https://www.chemsrc.com/en/cas/20513-98-8_407284.html
https://www.benchchem.com/product/b014291?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC225920250&productDescription=D%28%2B%29-GLUCURONO-3%2C6-LACTO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC225920250&productDescription=D%28%2B%29-GLUCURONO-3%2C6-LACTO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC225920250&productDescription=D%28%2B%29-GLUCURONO-3%2C6-LACTO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC225920250&productDescription=D%28%2B%29-GLUCURONO-3%2C6-LACTO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/106500-SDS-EN.pdf
https://www.benchchem.com/product/b014291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Storage

Start: Retrieve Compound

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Ventilated Workspace
(Fume Hood if Dust Expected)

Weigh Compound Carefully
(Minimize Dust)

Use in Experiment
(e.g., Dissolution, Reaction)

Spill?

Follow Spill Protocol

Yes

Clean Workspace & Equipment

No

Dispose of Waste Properly

Return Compound to
-20°C Storage

End

Click to download full resolution via product page

Caption: Workflow for Safe Handling of D-Glucurono-6,3-lactone acetonide.
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Caption: Recommended Storage Conditions for Compound Integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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